Cas no 58211-57-7 (Androst-5-en-17-one, 3,7,11-trihydroxy-, (3beta,7alpha,11alpha)- (9CI))

• Product Name: Androst-5-en-17-one, 3,7,11-trihydroxy-, (3beta,7alpha,11alpha)- (9CI)
• CAS No: 58211-57-7
• MF: C₁₉H₂₈O₄
• MW: 320.423226356506
• CID: 1022321
• PubChem ID: 45092594
• Update Time: 2025-04-20

Androst-5-en-17-one, 3,7,11-trihydroxy-, (3beta,7alpha,11alpha)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-5-en-17-one, 3,7,11-trihydroxy-, (3beta,7alpha,11alpha)- (9CI)
• (3S,7S,8S,9S,10R,11R,13S,14S)-3,7,11-trihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
• Androst-5-en-17-one,3,7,11-trihydroxy-,(3beta,7alpha,11alpha)-(9ci)
• 58211-57-7
• DTXSID50667026

• Inchi： 1S/C19H28O4/c1-18-6-5-11(20)7-10(18)8-13(21)16-12-3-4-15(23)19(12,2)9-14(22)17(16)18/h8,11-14,16-17,20-22H,3-7,9H2,1-2H3/t11-,12-,13+,14+,16+,17-,18-,19-/m0/s1
• InChI Key： CQUBIKORFIDREA-RBNPYNHYSA-N
• SMILES： O[C@@H]1C[C@]2(C)C(CC[C@H]2[C@@H]2[C@@H](C=C3C[C@H](CC[C@]3(C)[C@H]21)O)O)=O

Computed Properties

• Exact Mass: 320.199
• Monoisotopic Mass: 320.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 0.8